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Compound of Interest

Compound Name: 3,6-Dichlorophthalic anhydride

Cat. No.: B104849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,6-Dichlorophthalic
anhydride (CAS No: 4466-59-5). The following sections detail the hazards, necessary

precautions, and emergency procedures to ensure the safe use of this compound in a

laboratory setting.

Hazard Identification and Classification
3,6-Dichlorophthalic anhydride is classified as a hazardous substance. It is a white to light

yellow crystalline solid that poses several risks upon exposure.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[2]

Hazard Pictogram:

(GHS07)
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,6-Dichlorophthalic anhydride is

provided in the table below.

Property Value Reference

Molecular Formula C₈H₂Cl₂O₃ [3]

Molecular Weight 217.01 g/mol

Appearance
White to off-white or light

yellow crystalline solid/powder
[1][2]

Melting Point 188-190 °C (lit.) [4]

Boiling Point 339.1°C (rough estimate) [2]

Solubility

Slightly soluble in Chloroform

and Ethyl Acetate (when

heated).

[2]

Stability Moisture sensitive. [1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure to 3,6-Dichlorophthalic anhydride.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][6]

Ensure safety showers and eyewash stations are readily accessible in the immediate work

area.[7]

Personal Protective Equipment (PPE)
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Protection Type Equipment Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards. A face

shield may be necessary

where splashing is a risk.

Protects against dust and

splashes that can cause

serious eye irritation.[6][7][8]

Skin and Body Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene),

a fully buttoned lab coat, and

closed-toe shoes. For larger

quantities, chemical-resistant

coveralls are recommended.

Prevents skin contact, which

can cause irritation.[6][7]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

cartridges for organic vapors

and particulates (e.g., N95 or

P95) should be used,

especially where dust may be

generated.

Prevents inhalation of dust,

which can cause respiratory

irritation.[6][7]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the chemical

and ensure a safe working environment.

Safe Handling Protocols
Avoid breathing dust.[2]

Wash hands and any exposed skin thoroughly after handling.[9]

Use only outdoors or in a well-ventilated area.[2]

Avoid contact with skin and eyes.[6]
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Immediately change contaminated clothing.

Apply preventive skin protection.

Storage Conditions
Store in a tightly closed container.[9]

Keep in a dry, cool, and well-ventilated place.[6][9]

Store under an inert gas (e.g., Argon or Nitrogen) as the compound is moisture-sensitive.[2]

[10]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure Reference(s)

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If feeling unwell, call

a POISON CENTER or doctor.

[9]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of soap and

water. If skin irritation occurs,

get medical advice/attention.

[9]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Call an ophthalmologist.

[9]

Ingestion

Immediately make the victim

drink water (two glasses at

most). Consult a physician. Do

NOT induce vomiting.

[11]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. For this substance, no limitations of extinguishing agents are given.[6]

Specific Hazards: Development of hazardous combustion gases or vapors, such as carbon

oxides and hydrogen chloride gas, is possible in the event of a fire.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[6][9]

Accidental Release Measures
Personal Precautions: Evacuate the danger area. Avoid inhalation of dust and substance

contact. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Containment and Cleanup: Cover drains. Take up the material dry, potentially by sweeping

up and shoveling into suitable containers for disposal. Clean the affected area and avoid the

generation of dust.[9]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[9]

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[9]

Workflow for Handling a Chemical Spill
The following diagram illustrates the logical workflow for safely managing a spill of 3,6-
Dichlorophthalic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1946273337_4,5-DICHLOROPHTHALICANHYDRIDE-CASNO-942-06-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1946273337_4,5-DICHLOROPHTHALICANHYDRIDE-CASNO-942-06-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1946273337_4,5-DICHLOROPHTHALICANHYDRIDE-CASNO-942-06-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL03620&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL03620&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL03620&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL03620&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b104849?utm_src=pdf-body
https://www.benchchem.com/product/b104849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling a 3,6-Dichlorophthalic Anhydride Spill

Workflow for Handling a 3,6-Dichlorophthalic Anhydride Spill

Spill Occurs

Evacuate Immediate Area

Assess Spill Size and Risk

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area and Equipment

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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